Hydrogen-Bond Donor Capacity: CF₂H vs. CF₃
The 2-difluoromethyl group retains an acidic proton (C-H bond) capable of acting as a hydrogen-bond donor, whereas the 2-trifluoromethyl analog lacks any HBD capacity. The CF₂H group exhibits HBD strength comparable to thiophenol, aniline, and amine groups (but weaker than hydroxyl), as quantified by ¹H NMR-based hydrogen bond acidity measurements [1]. In contrast, the -CF₃ group cannot participate as an HBD, restricting its intermolecular interaction repertoire to hydrophobic and dipolar contacts only .
| Evidence Dimension | Hydrogen-bond donor (HBD) capacity |
|---|---|
| Target Compound Data | CF₂H group: HBD on scale similar to thiophenol (S-H), aniline (N-H), amine (N-H) groups; pKₐ (DMSO) ≈ 18–21 for toluene-CHF₂ reference; forms CF₂–H⋯O hydrogen bonds confirmed by X-ray crystallography and NMR. |
| Comparator Or Baseline | 2-Trifluoromethyl analog (CF₃ group): No HBD capacity. Electrostatic potential surface shows no positive polar region at the C-F₃ terminus. pKₐ of analogous C-H bond is >40 (non-acidic). |
| Quantified Difference | Qualitative yes/no difference: CF₂H is a functional HBD; CF₃ is not. Acidity difference: ΔpKₐ ≈ 20–22 units (CF₂H vs. CF₃ at analogous position). Kinetic acidity of toluene-CHF₂ is ~10⁴ higher than toluene-CH₃ [1]. |
| Conditions | Experimental determinations by ¹H NMR titration with tri-n-butylphosphine oxide, UV-vis titration with Reichardt's dye, and X-ray crystallography; computational electrostatic potential mapping [1]. |
Why This Matters
For procurement in structure-based drug design, the HBD capability of CF₂H enables specific polar interactions with protein targets (e.g., kinase hinge regions, PDE catalytic sites) that CF₃ cannot achieve, potentially translating to improved binding affinity and selectivity.
- [1] Sessler, C. D. et al. CF₂H, a Hydrogen Bond Donor. J. Am. Chem. Soc. 2017, 139, 9325–9332. doi:10.1021/jacs.7b04457. Table 1: comparative pKₐ (DMSO), σI, σR, and steric parameters. View Source
